molecular formula C10H16N4O4 B8701178 Tert-butyl 2-(4-nitro-1H-imidazol-1-YL)ethylcarbamate

Tert-butyl 2-(4-nitro-1H-imidazol-1-YL)ethylcarbamate

Cat. No. B8701178
M. Wt: 256.26 g/mol
InChI Key: VXGLDYWVZUKTMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 2-(4-nitro-1H-imidazol-1-YL)ethylcarbamate is a useful research compound. Its molecular formula is C10H16N4O4 and its molecular weight is 256.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl 2-(4-nitro-1H-imidazol-1-YL)ethylcarbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl 2-(4-nitro-1H-imidazol-1-YL)ethylcarbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Tert-butyl 2-(4-nitro-1H-imidazol-1-YL)ethylcarbamate

Molecular Formula

C10H16N4O4

Molecular Weight

256.26 g/mol

IUPAC Name

tert-butyl N-[2-(4-nitroimidazol-1-yl)ethyl]carbamate

InChI

InChI=1S/C10H16N4O4/c1-10(2,3)18-9(15)11-4-5-13-6-8(12-7-13)14(16)17/h6-7H,4-5H2,1-3H3,(H,11,15)

InChI Key

VXGLDYWVZUKTMH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCN1C=C(N=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methanesulfonic acid 2-tert-butoxycarbonylamino-ethyl ester (compound 39.1; 2.04 g, 8.53 mmol, prepared according to the procedure of Hey, M. P. et. al J. Med. Chem 37, 1994, 381), 4-nitroimidazole (876 mg, 7.75 mmol), K2CO3 (1.18 g, 8.53 mmol), in DMF is stirred at 110° C. for 2 hours. After cooling to room temperature, the mixture is diluted with EtOAc and washed with water. The aqueous layer was extracted three times with EtOAc and the combined organic phases were dried (Na2SO4) and concentrated. The crude residue was purified by flash column chromatography (SiO2, 45 to 100% EtOAc in hexanes) to yield 634 mg (32%) of [2-(4-nitro-imidazol-1-yl)-ethyl]-carbamic acid tert-butyl ester (compound 39.2) as a solid, ES (+) MS m/e=257 (M+H+).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
compound 39.1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
876 mg
Type
reactant
Reaction Step Two
Name
Quantity
1.18 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.